3-[(3,3-Diphenylpropyl)(methyl)amino]-2,2-dimethylpropanal

• CAS No.: 184866-33-9
• Molecular Formula: C21H27NO
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 3-[3,3-diphenylpropyl(methyl)amino]-2,2-dimethylpropanal
• InChI: InChI=1S/C21H27NO/c1-21(2,17-23)16-22(3)15-14-20(18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4-13,17,20H,14-16H2,1-3H3
• InChI Key: NQDUZNWTPIKUBO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN(C)CCC(C1=CC=CC=C1)C2=CC=CC=C2)C=O

Description

3-[(3,3-Diphenylpropyl)(methyl)amino]-2,2-dimethylpropanal is an organic compound with the molecular formula C20H27NO It is a derivative of propanal, featuring a complex structure with diphenylpropyl and dimethylpropanal groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3,3-Diphenylpropyl)(methyl)amino]-2,2-dimethylpropanal typically involves the reaction of 3,3-diphenylpropylamine with 2,2-dimethylpropanal under controlled conditions. The process may require a base catalyst to facilitate the reaction and improve yield . The reaction is usually carried out in an organic solvent such as xylene, and the mixture is refluxed to ensure complete reaction .

Industrial Production Methods

Industrial production of this compound can be achieved through a similar synthetic route but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, purification steps such as distillation and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

3-[(3,3-Diphenylpropyl)(methyl)amino]-2,2-dimethylpropanal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-[(3,3-Diphenylpropyl)(methyl)amino]-2,2-dimethylpropanal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-[(3,3-Diphenylpropyl)(methyl)amino]-2,2-dimethylpropanal involves its interaction with specific molecular targets. It may act on enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3,3-Diphenylpropylamine: A related compound with similar structural features but different functional groups.

Prenylamine: Shares structural similarities and has been studied for its pharmacological properties.

Uniqueness

3-[(3,3-Diphenylpropyl)(methyl)amino]-2,2-dimethylpropanal is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.